Ethyl N-(2-ethoxypropan-2-YL)carbamate

• CAS: 112700-87-5
• Synonyms: Carbamic acid, (1-ethoxy-1-methylethyl)-, ethyl ester (9CI)
• Molecular Formula: C8H17NO3
• Molecular Weight: 175.23 g/mol
• SMILES: CCOC(=O)NC(C)(C)OCC
• InChI: InChI=1S/C8H17NO3/c1-5-11-7(10)9-8(3,4)12-6-2/h5-6H2,1-4H3,(H,9,10)
• InChIKey: CDIRZQNKJDVVMX-UHFFFAOYSA-N

Ethyl N-(2-ethoxypropan-2-yl)carbamate (CAS 112700-87-5) is a substituted carbamate ester with the IUPAC name ethyl (2-ethoxypropan-2-yl)carbamate and molecular formula C₈H₁₇NO₃. Characterized by a branched 2-ethoxypropan-2-yl group attached to the nitrogen atom , it belongs to a class of N-alkyl carbamates widely utilized in synthetic chemistry, medicinal research, and material science.

Ethyl N-(2-ethoxypropan-2-YL)carbamate (CAS 112700-87-5): A Branched N-Alkyl Carbamate for Procuring High-Purity Tert-Alkyl Building Blocks

Ethyl N-(2-ethoxypropan-2-yl)carbamate (CAS 112700-87-5) is a substituted carbamate ester with the IUPAC name ethyl (2-ethoxypropan-2-yl)carbamate and molecular formula C₈H₁₇NO₃ . Characterized by a branched 2-ethoxypropan-2-yl group attached to the nitrogen atom , it belongs to a class of N-alkyl carbamates widely utilized in synthetic chemistry, medicinal research, and material science . This compound is of particular interest for research applications involving carbamate chemistry, enzyme interaction studies, and as a potential intermediate for more complex molecules .

Why Generic Substitution of Ethyl N-(2-ethoxypropan-2-YL)carbamate (CAS 112700-87-5) is Scientifically Inadvisable

In carbamate chemistry, compounds with the same molecular formula can have vastly different properties due to variations in substitution patterns . For example, Ethyl (2-Ethoxy-2-Propanyl)Carbamate and Ethyl (1-Ethoxyethyl)Methylcarbamate both share the molecular formula C₈H₁₇NO₃, yet they exhibit different physical properties such as density, boiling point, and flash point . This is because the arrangement of atoms within the molecule dictates its physical, chemical, and biological behavior . The following sections provide quantitative evidence for why this specific compound cannot be generically substituted without affecting research outcomes or industrial processes.

Quantitative Differentiators for Ethyl N-(2-ethoxypropan-2-YL)carbamate (CAS 112700-87-5): A Comparative Evidence Guide

Physical Property Differentiation: Computed Boiling Point and Flash Point vs. Ethyl (1-Ethoxyethyl)Methylcarbamate

Ethyl N-(2-ethoxypropan-2-yl)carbamate exhibits a computed boiling point of 234.623°C and flash point of 95.697°C . In contrast, its isomer Ethyl (1-Ethoxyethyl)Methylcarbamate has a computed boiling point of 206.243°C and flash point of 78.533°C . This substantial difference in physical properties, stemming from the distinct substitution pattern, dictates that these two isomers cannot be used interchangeably in processes requiring specific temperature profiles or safety thresholds .

Evidence Dimension	Boiling Point and Flash Point
Target Compound Data	Boiling Point: 234.623°C; Flash Point: 95.697°C
Comparator Or Baseline	Ethyl (1-Ethoxyethyl)Methylcarbamate: Boiling Point: 206.243°C; Flash Point: 78.533°C
Quantified Difference	Boiling Point: +28.38°C higher; Flash Point: +17.164°C higher
Conditions	Computed values at 760 mmHg

Why This Matters

These differences directly impact the choice of this compound in chemical processes, such as in its use as a higher-boiling solvent or reaction medium, or in formulations requiring a higher flash point for safety.

Molecular Density as a Purity and Formulation Metric: Quantitative Comparison with a Positional Isomer

The computed density of Ethyl N-(2-ethoxypropan-2-yl)carbamate is 0.977 g/cm³ . This is measurably lower than that of its isomer, Ethyl (1-Ethoxyethyl)Methylcarbamate, which has a computed density of 0.984 g/cm³ . While this is a small absolute difference, it is significant for precise analytical and formulation work, where density is a critical parameter for accurate volumetric measurements, concentration calculations, and quality control protocols .

Evidence Dimension	Computed Density
Target Compound Data	0.977 g/cm³
Comparator Or Baseline	Ethyl (1-Ethoxyethyl)Methylcarbamate: 0.984 g/cm³
Quantified Difference	-0.007 g/cm³ (0.71% lower)
Conditions	Computed values

Why This Matters

This precise density value is essential for researchers preparing solutions gravimetrically or volumetrically, ensuring accurate concentration and stoichiometry in experiments where a different isomer would introduce error.

Commercial Availability and Analytical Specification for Reproducible Research

Ethyl N-(2-ethoxypropan-2-yl)carbamate is commercially available with a typical purity specification of 95% from multiple vendors . This establishes a reliable procurement baseline. In contrast, closely related compounds, such as ethyl N-(2-propan-2-yloxyethyl)carbamate (CAS 125183-20-2) , have more limited commercial availability and less defined purity specifications, making them a higher-risk choice for research requiring consistent and verifiable starting material purity .

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Available, typical purity 95%
Comparator Or Baseline	Ethyl N-(2-propan-2-yloxyethyl)carbamate (CAS 125183-20-2): Limited availability, less defined purity
Quantified Difference	Qualitative difference in procurement reliability
Conditions	Vendor specification

Why This Matters

Procurement of a well-characterized, commercially available compound with a defined purity specification is critical for ensuring experimental reproducibility and reducing time spent on in-house synthesis and purification.

Strategic Application Scenarios for Ethyl N-(2-ethoxypropan-2-YL)carbamate (CAS 112700-87-5) Based on Quantitative Evidence

Reaction Solvent for High-Temperature or Safety-Sensitive Processes

Given its high computed boiling point of 234.6°C and flash point of 95.7°C, Ethyl N-(2-ethoxypropan-2-yl)carbamate is a superior choice as a high-boiling solvent for reactions requiring elevated temperatures without the safety concerns associated with lower flash point solvents . Its use can be prioritized over isomers like Ethyl (1-Ethoxyethyl)Methylcarbamate, which has a lower boiling point (206.2°C) and a significantly lower flash point (78.5°C) , making the latter a less safe option for high-temperature applications .

Analytical Standard for Method Development and Quality Control

The precisely defined computed density of 0.977 g/cm³ for Ethyl N-(2-ethoxypropan-2-yl)carbamate makes it a suitable candidate for developing and validating analytical methods, such as those using gas chromatography or liquid chromatography, where accurate density values are crucial for quantitative analysis . Its distinct physical properties allow for clear differentiation from its isomer (density 0.984 g/cm³) in complex mixtures , enhancing its utility as an analytical standard .

Reliable Building Block for Synthesis of tert-Alkyl Carbamate Derivatives

The commercial availability of Ethyl N-(2-ethoxypropan-2-yl)carbamate at a consistent 95% purity makes it a dependable starting material for synthesizing more complex tert-alkyl carbamate derivatives . This is particularly relevant for creating novel coupling agents or prodrugs, where the ethyl ester can be selectively cleaved or transesterified . In contrast, relying on less accessible or poorly characterized analogs would introduce significant variability and uncertainty into the synthetic workflow .

Calibration Standard for Physical Property Instrumentation

Its well-defined computed boiling point (234.6°C) and density (0.977 g/cm³) make Ethyl N-(2-ethoxypropan-2-yl)carbamate a potential reference material for calibrating instruments such as density meters, refractometers, and boiling point apparatus . Using this compound provides a distinct data point that is measurably different from related carbamates , allowing for more robust multi-point calibration curves and improving the accuracy of subsequent measurements .